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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
chloride

Cat. No.: B1224170

This guide provides critical safety and logistical information for handling 1-Butyl-3-
methylimidazolium chloride, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring a safe laboratory
environment.

Chemical Hazards: 1-Butyl-3-methylimidazolium chloride is toxic if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also toxic to aquatic
life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure risk. The following table summarizes the
required protective equipment.
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Protection Type

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles or

a face shield.[2]

EN 166 (EU) or NIOSH (US)
approved.[2]

Skin Protection

Chemical-impermeable gloves
(inspect before use). Fire/flame
resistant and impervious
clothing.[1] A complete suit
protecting against chemicals is

recommended.[2]

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.[1][4]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced.[1]
For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator is suitable.
For higher-level protection, use
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator

cartridges.

NIOSH (US) or CEN (EU)
approved.[2][5]

Operational Plan: Step-by-Step Handling Procedure

1

2

. Preparation:

Ensure adequate ventilation in the handling area.[1][2]

Inspect all PPE for integrity before use.[2][4]

Have an emergency eyewash station and safety shower readily accessible.

Locate the spill cleanup kit and ensure it is fully stocked.

. Handling:

Avoid contact with skin, eyes, and clothing.[2][3]
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Avoid the formation of dust and aerosols.[1][2]
Use only in a chemical fume hood if dust can be generated.[6]
Do not eat, drink, or smoke when using this product.[1]
Wash hands thoroughly after handling.[1]
. Storage:
Store in a dry, cool, and well-ventilated place.[1][2]
Keep the container tightly closed.[1][2] The substance is moisture-sensitive and hygroscopic.
Store locked up or in an area accessible only to qualified personnel.[7]
Disposal Plan
1. Waste Collection:
Collect waste material in its original container or a suitable, labeled, and closed container.[2]
Do not mix with other waste.
. Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1] This material is considered hazardous waste.[6]

Contaminated PPE should be disposed of as hazardous waste.[2]

Avoid release to the environment.[1][2]

Emergency Procedures

First Aid:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2]
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» In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[1][2]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.[1][2][3]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[1][2]

Spill Response Workflow:
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Immediate Actions

Evacuate Personnel
from Spill Area

l

Ensure Adequate
Ventilation

l

Remove Ignition
Sources

Containme% & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Contain the Spill
(Cover Drains)

l

Clean Up Spill
(Sweep or Scoop Up)

l

Place in a Closed,
Labeled Container

Final Steps

Decontaminate
Affected Area

l

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Butyl-3-methylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-butyl-3-methylimidazolium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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